Cas no 1185311-88-9 (2-Bromo-5-(methyl-d3-amino)pyrazine)

• Product Name: 2-Bromo-5-(methyl-d3-amino)pyrazine
• CAS No: 1185311-88-9
• MF: C₅H₃D₃BrN₃
• MW: 191.04
• CID: 5143082
• PubChem ID: 45785393
• Update Time: 2025-05-24

2-Bromo-5-(methyl-d3-amino)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(methyl-d3-amino)pyrazine
• 1185311-88-9
• F92476
• AKOS015944166

• Inchi： 1S/C5H6BrN3/c1-7-5-3-8-4(6)2-9-5/h2-3H,1H3,(H,7,9)/i1D3
• InChI Key： GJVFQZGJWPCJSP-FIBGUPNXSA-N
• SMILES： C1(Br)=NC=C(NC([2H])([2H])[2H])N=C1

Computed Properties

• Exact Mass: 189.99334g/mol
• Monoisotopic Mass: 189.99334g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Bromo-5-(methyl-d3-amino)pyrazine

Professional Introduction to 2-Bromo-5-(methyl-d3-amino)pyrazine (CAS No. 1185311-88-9)

2-Bromo-5-(methyl-d3-amino)pyrazine, a compound with the chemical identifier CAS No. 1185311-88-9, is a significant molecule in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic compound features a pyrazine core substituted with a bromine atom at the 2-position and a methyl-d3-amino group at the 5-position. The incorporation of deuterium in the amino group (methyl-d3-amino) makes it a particularly intriguing subject for studies involving metabolic stability and isotope effects.

The pyrazine scaffold is well-known for its versatility in medicinal chemistry, serving as a key structural motif in numerous bioactive agents. Its aromaticity and ability to engage in hydrogen bonding make it a preferred choice for designing molecules with specific biological activities. The bromine substituent at the 2-position enhances the reactivity of the pyrazine ring, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug candidates.

In recent years, there has been growing interest in the development of labeled compounds for metabolic studies and diagnostic applications. The use of deuterium isotopes, such as those found in methyl-d3-amino, provides a means to track the fate of molecules within biological systems without interfering significantly with their natural behavior. This has led to advancements in understanding drug metabolism, pharmacokinetics, and the identification of potential metabolites that could influence drug efficacy or toxicity.

One of the most compelling applications of 2-Bromo-5-(methyl-d3-amino)pyrazine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved therapeutic indices. The brominated pyrazine derivative serves as an excellent starting point for such inhibitors due to its ability to undergo diverse chemical transformations while maintaining structural integrity.

Recent studies have highlighted the potential of this compound in developing treatments for neurological disorders. Pyrazine derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving glutamate and GABA receptors. The presence of both bromine and amino groups allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are critical factors in determining blood-brain barrier penetration. Additionally, the deuterium-labeled amino group can be exploited to study the kinetics of substrate binding and dissociation, providing valuable insights into receptor mechanisms.

The pharmaceutical industry has also explored this compound for its potential in antiviral applications. Viruses often rely on host cellular machinery for replication, making it challenging to target them without causing off-target effects. However, by leveraging the unique reactivity of brominated pyrazines, researchers have been able to design molecules that disrupt viral replication cycles without significant toxicity to host cells. This approach has been particularly promising against RNA viruses, where pyrazine-based inhibitors can interfere with viral polymerase activity.

Another area where 2-Bromo-5-(methyl-d3-amino)pyrazine has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By inhibiting key inflammatory pathways mediated by kinases or other enzymes, this compound can help mitigate inflammatory responses. The ability to label the amino group with deuterium allows for detailed pharmacokinetic studies, ensuring that any anti-inflammatory effects are sustained over time without rapid degradation.

In conclusion, 2-Bromo-5-(methyl-d3-amino)pyrazine (CAS No. 1185311-88-9) is a versatile and multifaceted compound with significant implications across various fields of biomedical research. Its unique structural features make it an invaluable tool for synthesizing novel drug candidates targeting neurological disorders, antiviral infections, and chronic inflammatory conditions. As research continues to uncover new applications for this molecule, its importance in advancing therapeutic strategies is likely to grow even further.